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Compound of Interest

Compound Name: FR900359

Cat. No.: B15615686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the administration of FR900359, a

potent and selective inhibitor of Gq/11/14 proteins, in in vivo mouse models.[1][2] This

document includes summaries of quantitative data from various studies, detailed experimental

protocols, and visualizations of the relevant signaling pathway and experimental workflow.

Introduction
FR900359 is a depsipeptide isolated from the plant Ardisia crenata that serves as a powerful

tool for studying Gq-regulated biological processes.[1] It functions by preventing the

dissociation of GDP from the Gαq subunit, thereby locking it in an inactive state and blocking

downstream signaling.[3] Its selectivity for Gq/11/14 over other Gα isoforms makes it an

invaluable inhibitor for investigating the physiological and pathological roles of these specific G

protein pathways.[1][2] Dysregulation of Gq signaling is implicated in numerous diseases,

making FR900359 a molecule of significant interest for therapeutic development.[4]

Data Presentation: Quantitative Summary of
FR900359 Administration in Mice
The following tables summarize the dosages, administration routes, and observed effects of

FR900359 in various mouse models as reported in the literature.
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Parameter Dosage
Administratio

n Route
Vehicle

Observed

Effects
Reference

Acute

Bronchoconst

riction

2.5 µ

g/mouse
Intratracheal DMSO

Abolished

airway

hyperreactivit

y.

Chronic

Asthma

Model

2.5 µ

g/mouse

(twice daily

for 3 weeks)

Intratracheal Not specified

Resulted in

high

concentration

s of

FR900359 in

the lungs.

Uveal

Melanoma

Xenograft

10 µ g/mouse

(daily for 3

weeks, Mon-

Fri)

Intraperitonea

l
Not specified

Reduced

tumor growth.

Vascular

Tone

0.2 or 1

mg/mL (12 µL

per mouse)

Intravenous Not specified

Reduced

vascular tone

in the tail

artery.

Pharmacokin

etics
Not specified

Intratracheal

&

Intraperitonea

l

DMSO
Accumulates

in the lung.

Methacholine

-induced

Bronchoconst

riction

5 µ g/mouse

(daily for 7

days)

Intratracheal Not specified

High levels of

FR900359

were

detected in

the lung and

kidney.[5][6]

[5][6]
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Bioavailability

and Organ

Distribution

10 µ g/mouse

(daily for 3

weeks, Mon-

Fri)

Intraperitonea

l
Not specified

The highest

concentration

s of

FR900359

were found in

the lung.[5][6]

[5][6]

Signaling Pathway
The following diagram illustrates the Gq signaling pathway and the point of inhibition by

FR900359.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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